Cas no 2137516-09-5 (2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid)

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid is a synthetic organic compound with significant potential in pharmaceutical research. It features a benzyloxy carbonylamino group and a 3-methyl-1H-pyrazol-1-yl substituent, which may contribute to its biological activity. The compound's structural diversity and potential for chemical modification make it a valuable tool in drug discovery and medicinal chemistry.

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid structure

2137516-09-5 structure

Product Name:2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid

CAS No:2137516-09-5

MF:C₁₆H₁₉N₃O₄

MW:317.339763879776

CID:5784632

PubChem ID:165800758

Update Time:2025-06-20

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[(benzyloxy)carbonyl]amino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
- EN300-1141179
- 2137516-09-5
- 2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
- Inchi： 1S/C16H19N3O4/c1-11-8-9-19(18-11)12(2)14(15(20)21)17-16(22)23-10-13-6-4-3-5-7-13/h3-9,12,14H,10H2,1-2H3,(H,17,22)(H,20,21)
- InChI Key： DGVYBSWBVZPCJG-UHFFFAOYSA-N
- SMILES： OC(C(C(C)N1C=CC(C)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 317.13755610g/mol
Monoisotopic Mass: 317.13755610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 93.4Å²

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>

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Enamine	EN300-1141179-1.0g	2-{[(benzyloxy)carbonyl]amino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid	2137516-09-5		1g	$0.0	2023-06-09
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Enamine	EN300-1141179-2.5g	2-{[(benzyloxy)carbonyl]amino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid	2137516-09-5	95%	2.5g	$3389.0	2023-10-26
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